10.1039/D3CC03519K | Inverse CO2/C2H2 separation assisted by coordinated water in a dysprosium(iii) metal–organic framework†

Inverse CO2/C2H2 separation assisted by coordinated water in a dysprosium(iii) metal–organic framework†

Chemical Communications Pub Date: 2023-08-15 DOI: 10.1039/D3CC03519K

Abstract

An ultramicroporous metal–organic framework (MOF) constructed from dysprosium(III) and oxalate, termed Dy-F-oxa, is carefully studied for inverse separation of CO₂ from C₂H₂. Adsorption experiments and modeling studies reveal that the high CO₂ adsorption is attributed to the preferential sites for CO₂ by coordinated water. After the equimolar gas mixture breakthrough experiment, C₂H₂ can be directly produced as a pure effluent.

Inverse CO2/C2H2 separation assisted by coordinated water in a dysprosium(iii) metal–organic framework†

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Journal Name：Chemical Communications

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